Cas no 7735-02-6 (1,14-Tetradecanediamine)

1,14-Tetradecanediamine is a linear aliphatic diamine with the molecular formula C₁₄H₃₂N₂. This compound features two primary amine groups separated by a 14-carbon chain, making it a versatile intermediate in polymer synthesis, particularly for producing high-performance polyamides and epoxy resins. Its long hydrocarbon backbone contributes to enhanced flexibility and thermal stability in resulting materials. The diamine's bifunctional reactivity allows for efficient crosslinking, improving mechanical properties in coatings, adhesives, and specialty composites. It is also employed in corrosion inhibitors and surfactants due to its amphiphilic nature. The product is typically supplied as a colorless to pale-yellow solid or liquid, with purity levels tailored for industrial applications. Proper handling requires precautions due to its alkaline and potentially corrosive properties.

1,14-Tetradecanediamine structure

Product Name:1,14-Tetradecanediamine

CAS No:7735-02-6

MF:C₁₄H₃₂N₂

MW:228.417284011841

CID:579807

PubChem ID:83790

Update Time:2025-10-17

1,14-Tetradecanediamine Chemical and Physical Properties

Names and Identifiers

- 1,14-Tetradecanediamine
- 1,14-Diaminotetradecane
- Myristyldiamine
- MFCD00047943
- 7735-02-6
- CHEMBL229246
- Tetradecylendiamin
- SY250668
- DTXSID70228072
- AC8480
- tetradecane-1,14-diamine
- SCHEMBL26938
- DTXCID90150563
- Inchi： 1S/C14H32N2/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16/h1-16H2
- InChI Key： MSVPBWBOFXVAJF-UHFFFAOYSA-N
- SMILES： NCCCCCCCCCCCCCCN

Computed Properties

Exact Mass: 228.25676
Monoisotopic Mass: 228.257
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 13
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52A^2
XLogP3: 4.1

Experimental Properties

Density: 0.855±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 305.6°Cat760mmHg
Flash Point: 181.5°C
Refractive Index: 1.466
Solubility: Very slightly soluble (0.32 g/l) (25 º C),
PSA: 52.04

1,14-Tetradecanediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y18385-5g	1,14-Tetradecanediamine	7735-02-6	95%	5g	¥10129.0	2024-07-15
eNovation Chemicals LLC	D779397-0.1g	1,14-Diaminotetradecane	7735-02-6	95%	0.1g	$160	2024-07-20
eNovation Chemicals LLC	D779397-0.25g	1,14-Diaminotetradecane	7735-02-6	95%	0.25g	$175	2025-02-21
eNovation Chemicals LLC	D779397-1g	1,14-Diaminotetradecane	7735-02-6	95%	1g	$385	2025-02-21
eNovation Chemicals LLC	D779397-5g	1,14-Diaminotetradecane	7735-02-6	95%	5g	$1220	2025-02-21
eNovation Chemicals LLC	D779397-0.1g	1,14-Diaminotetradecane	7735-02-6	95%	0.1g	$160	2025-02-21
eNovation Chemicals LLC	D779397-1g	1,14-Diaminotetradecane	7735-02-6	95%	1g	$385	2025-02-20
eNovation Chemicals LLC	D779397-0.25g	1,14-Diaminotetradecane	7735-02-6	95%	0.25g	$175	2025-02-20
eNovation Chemicals LLC	D779397-5g	1,14-Diaminotetradecane	7735-02-6	95%	5g	$1220	2025-02-20
eNovation Chemicals LLC	D779397-0.1g	1,14-Diaminotetradecane	7735-02-6	95%	0.1g	$160	2025-02-20